7-Bromo-4-fluoroindoline-2,3-dione
Overview
Description
7-Bromo-4-fluoroindoline-2,3-dione is a chemical compound with the molecular formula C8H3BrFNO2 . It has a molecular weight of 244.02 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for 7-Bromo-4-fluoroindoline-2,3-dione is 1S/C8H3BrFNO2/c9-3-1-2-4(10)5-6(3)11-8(13)7(5)12/h1-2H,(H,11,12,13) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
7-Bromo-4-fluoroindoline-2,3-dione is a solid at room temperature . It has a molecular weight of 244.02 . The compound should be stored in a dry, room temperature environment .Scientific Research Applications
Synthesis of Fluorinated Indole Derivatives
7-Bromo-4-fluoroindoline-2,3-dione can be used in the synthesis of novel fluorinated indole derivatives . The incorporation of fluorine into the target molecule can influence reactivity, selectivity, and biological activity . This process is facilitated by microwave-assisted synthesis, which offers many advantages such as full reaction control, excellent product yields, shorter reaction time, and an eco-friendly procedure .
Pharmaceutical Intermediates
7-Bromo-4-fluoroindoline-2,3-dione can serve as an intermediate in the production of pharmaceuticals . The unique properties of fluorine atoms, such as the highest electro-negativity, the relatively close size to a hydrogen atom, and increased oxidative, hydrolytic, and thermal stability, make fluorine-containing compounds of current interest in pharmaceutical research .
Material Science
This compound can also be used in material science research . Scientists with experience in areas such as life science, material science, chemical synthesis, chromatography, and analytical research can utilize 7-Bromo-4-fluoroindoline-2,3-dione in their studies .
Biological Research
7-Bromo-4-fluoroindoline-2,3-dione can be used in biological research . Its unique chemical structure and properties can be leveraged in various biological studies .
Fine Chemicals
This compound can be used in the production of fine chemicals . Fine chemicals are pure, single chemical substances that are commercially produced with chemical reactions for highly specific applications .
Photoelectric Material
7-Bromo-4-fluoroindoline-2,3-dione can be used in the production of photoelectric materials . These materials are used in devices that convert light into electricity or vice versa .
Safety and Hazards
properties
IUPAC Name |
7-bromo-4-fluoro-1H-indole-2,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrFNO2/c9-3-1-2-4(10)5-6(3)11-8(13)7(5)12/h1-2H,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTHDRAOYSKYFRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1F)C(=O)C(=O)N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60745167 |
Source
|
| Record name | 7-Bromo-4-fluoro-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60745167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-4-fluoroindoline-2,3-dione | |
CAS RN |
1245648-36-5 |
Source
|
| Record name | 7-Bromo-4-fluoro-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60745167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile](/img/structure/B572306.png)
![[bis(3,5-dimethylphenyl)-[(2S)-pyrrolidin-2-yl]methoxy]-tert-butyl-dimethylsilane](/img/structure/B572310.png)
![8-Bromo-3-iodoimidazo[1,2-a]pyrazine](/img/structure/B572311.png)
![2-(4-Chlorophenyl)-5,6-dihydrobenzo[d]thiazol-7(4H)-one](/img/structure/B572313.png)
![methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate](/img/structure/B572317.png)
